Cas no 1312788-59-2 (2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1312788-59-2
• MF: C₁₁H₁₂BNO₅
• MW: 249.027683258057
• CID: 4583182
• PubChem ID: 67986934
• Update Time: 2025-11-01

2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 1613586-40-5
• Z2740016533
• MFCD25541468
• SY038372
• CS-0444475
• SCHEMBL9964453
• 4-Hydroxyphenylboronic acid N-methyliminodiacetic acid ester
• 4-Hydroxyphenylboronic acid MIDA ester
• 1312788-59-2
• EN300-250962
• AC8097
• 4-HydroxyphenylboronicacidMIDAester
• 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

• MDL： MFCD25541468
• Inchi： 1S/C11H12BNO5/c1-13-6-10(15)17-12(18-11(16)7-13)8-2-4-9(14)5-3-8/h2-5,14H,6-7H2,1H3
• InChI Key： FNBNWODTQKVXTN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)O)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 249.0808526g/mol
• Monoisotopic Mass: 249.0808526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

Comprehensive Overview of 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1312788-59-2)

The compound 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1312788-59-2) is a boron-containing heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and agrochemicals. With the growing interest in boron chemistry, this compound stands out for its dioxazaborocane core, which offers remarkable stability and reactivity, making it a valuable candidate for advanced research and development.

One of the key features of 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is its hydroxyphenyl substituent, which enhances its solubility in polar solvents and improves its compatibility with biological systems. This characteristic has led to its exploration in drug discovery, particularly in the design of enzyme inhibitors and antimicrobial agents. Researchers are increasingly focusing on boron-based compounds due to their ability to form reversible covalent bonds with biological targets, a property that is highly sought after in modern medicinal chemistry.

In the context of materials science, the dioxazaborocane ring system in this compound exhibits excellent thermal stability and electronic properties, making it a promising candidate for organic electronics, such as OLEDs and photovoltaic devices. The integration of boron into organic frameworks has been a hot topic in recent years, as it can significantly alter the optoelectronic behavior of materials. This aligns with the current trend of developing sustainable and energy-efficient technologies, which is a major focus in both academic and industrial research.

Another area where 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione shows promise is in agrochemical applications. Boron is an essential micronutrient for plants, and its incorporation into agrochemicals can improve crop yield and resistance to pests. The compound's methyl group and hydroxyphenyl moiety contribute to its bioavailability and environmental compatibility, addressing the growing demand for eco-friendly agricultural solutions.

The synthesis of 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione typically involves the condensation of boron-containing precursors with phenolic derivatives, followed by cyclization. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers are also exploring green chemistry approaches to minimize waste and reduce the environmental impact of its production.

From a regulatory perspective, 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is not classified as a hazardous substance, which simplifies its handling and transportation. This is a significant advantage for industries looking to adopt boron-based compounds without the burden of stringent safety regulations. However, as with any chemical, proper handling and disposal practices should be followed to ensure safety and environmental protection.

In summary, 2-(4-hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1312788-59-2) is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and agriculture. Its unique structural features, combined with the growing interest in boron chemistry, position it as a valuable tool for innovation in multiple fields. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.